Cas no 3567-82-6 (2-Amino-1-(3,4-dichlorophenyl)ethanol)

• Product Name: 2-Amino-1-(3,4-dichlorophenyl)ethanol
• CAS No: 3567-82-6
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• MDL: MFCD11168217
• CID: 307392
• PubChem ID: 19349
• Update Time: 2025-04-19

2-Amino-1-(3,4-dichlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-3,4-dichloro-
• 2-amino-1-(3,4-dichlorophenyl)ethanol
• 2-(3,4-dichlorophenyl)-2-hydroxyethanaminium chloride
• 3,4-Dichlorophenylethanolamine
• alpha-(Aminomethyl)-3,4-dichlorobenzyl alcohol
• α-(Aminomethyl)-3,4-dichlorobenzenemethanol
• 3672-26-2 (Hydrochloride)
• Einecs 222-659-5
• 2-AMino-1-(3,4-dichlorophenyl)ethanol HCl
• 2-Amino-1-(3,4-dichloro-phenyl)-ethanol
• 2-amino-1-(3,4-dichlorophenyl)ethan-1-ol
• Benzenemethanol, a-(aminomethyl)-3,4-dichloro-, (aS)-
• AS-48743
• EN300-252235
• 3567-82-6
• [rac]-2-amino-1-(3,4-dichloro -phenyl)-ethanol
• (S)-2-Amino-1-(3,4-dichloro-phenyl)-ethanol
• F53129
• CHEMBL224526
• NS00049829
• KAFHLYIMFOUYGL-UHFFFAOYSA-N
• SB36983
• BDBM50176887
• alpha(aminomethyl)-3,4-dichlorobenzyl alcohol
• AKOS009159153
• BENZENEMETHANOL,-(AMINOMETHYL)-3,4-DICHLORO-, (S)-
• MFCD11168217
• CS-0451648
• SB36805
• DTXSID90957054
• [rac]-2-amino-1-(3,4-dichloro-phenyl)-ethanol
• 390406-08-3
• SCHEMBL296410
• 2-Amino-1-(3,4-dichlorophenyl)ethanol

• MDL： MFCD11168217
• Inchi： 1S/C8H9Cl2NO/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3,8,12H,4,11H2
• InChI Key： KAFHLYIMFOUYGL-UHFFFAOYSA-N
• SMILES： C1(C(CN)O)=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 205.00627
• Monoisotopic Mass: 240.982797
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9
• XLogP3: 2

Experimental Properties

• Boiling Point: 354.1°Cat760mmHg
• Flash Point: 167.9°C
• Refractive Index: 1.6
• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes